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Compound of Interest

Compound Name: Pinocembrin 7-acetate

CAS No.: 109592-60-1

Cat. No.: B595942

Get Quote

Executive Summary
Pinocembrin (5,7-dihydroxyflavanone) is a bioactive flavonoid exhibiting significant

neuroprotective, antioxidant, and anti-inflammatory properties.[1][2][3] However, its therapeutic

application is often constrained by bioavailability and metabolic stability.[4] The acetylation of

pinocembrin at the 7-position yields Pinocembrin 7-acetate (CAS: 109592-60-1), a derivative

designed to modulate lipophilicity while retaining the critical 5-hydroxyl pharmacophore.

This technical guide details a regioselective synthesis protocol that exploits the intramolecular

hydrogen bonding of the 5-OH group to exclusively target the 7-OH position. It provides a self-

validating characterization workflow using NMR and MS to ensure structural integrity.

Chemical Strategy & Retrosynthetic Analysis
The Regioselectivity Challenge
Pinocembrin possesses two phenolic hydroxyl groups at positions C-5 and C-7.

C-7 Hydroxyl: Sterically accessible and chemically distinct as a typical phenol.
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C-5 Hydroxyl: Forms a strong intramolecular hydrogen bond with the C-4 carbonyl oxygen.

This "chelation effect" significantly reduces the nucleophilicity of the 5-OH oxygen, rendering

it unreactive under mild acylation conditions.

Strategic Implication: By controlling reaction temperature and stoichiometry, we can selectively

acetylate the C-7 position without protecting the C-5 position. High temperatures or excess

acylating agents + strong base (e.g., DMAP) would lead to the 5,7-diacetate, which is often an

undesired byproduct.

Reaction Pathway Visualization
The following diagram illustrates the regioselective acetylation pathway.
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Caption: Regioselective synthesis pathway exploiting the 5-OH/4-C=O chelation effect.

Experimental Protocol
Materials & Reagents[5]

Precursor: Pinocembrin (≥98% purity).

Acylating Agent: Acetic Anhydride (

), analytical grade.

Solvent/Base: Pyridine (Anhydrous).

Workup: Hydrochloric acid (1M), Ethyl Acetate, Sodium Sulfate (

), Ethanol (for recrystallization).
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Step-by-Step Synthesis Procedure
Step 1: Solubilization Dissolve Pinocembrin (256 mg, 1.0 mmol) in anhydrous pyridine (3.0 mL)

in a round-bottom flask equipped with a magnetic stir bar. Ensure complete dissolution to form

a pale yellow solution.

Step 2: Controlled Acylation Add Acetic Anhydride (113 mg, 105

L, 1.1 mmol) dropwise over 5 minutes at room temperature (

).

Critical Control Point: Do not heat. Heating promotes acetylation at the 5-position.

Stoichiometry: A slight excess (1.1 eq) ensures conversion of the 7-OH without forcing the 5-

OH reaction.

Step 3: Reaction Monitoring Stir the mixture at room temperature for 4–6 hours. Monitor

progress via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (7:3).

Observation: The starting material (

) will disappear, replaced by a less polar product (

). If a spot appears at

, this indicates over-acetylation (diacetate); stop the reaction immediately.

Step 4: Quenching and Workup Pour the reaction mixture into ice-cold water (20 mL)

containing 1M HCl (5 mL) to neutralize the pyridine. A white precipitate should form.

Extraction: If no precipitate forms, extract with Ethyl Acetate (

mL). Wash the organic layer with brine, dry over anhydrous

, and concentrate under reduced pressure.

Step 5: Purification Recrystallize the crude solid from hot Ethanol.

Yield: Expected yield is 75–85%.
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Appearance: White to off-white crystalline solid.

Characterization & Structural Validation
To confirm the identity of Pinocembrin 7-acetate, researchers must validate two key structural

features: the presence of the acetate group and the retention of the free 5-hydroxyl group.

NMR Spectroscopy Analysis
The Proton NMR (

-NMR) spectrum provides the definitive proof of regioselectivity.

Proton Position
Pinocembrin (

ppm)

Pinocembrin 7-
Acetate (

ppm)

Diagnostic Shift
Explanation

5-OH 12.05 (s) 12.00 - 12.10 (s)

CRITICAL: Retention

of this signal confirms

5-OH is not

acetylated.

H-6 6.01 (d) ~6.35 (d)

Downfield shift due to

deshielding by the

adjacent 7-OAc group.

H-8 6.01 (d) ~6.50 (d)

Downfield shift due to

deshielding by the

adjacent 7-OAc group.

Acetate (

)
N/A 2.30 (s)

Appearance of a

sharp singlet

integrates to 3H.

H-2 5.40 (dd) 5.45 (dd)

Minimal change;

distant from reaction

site.

Mass Spectrometry (ESI-MS)
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Molecular Formula:

Molecular Weight: 298.29 g/mol

Positive Mode (

): Observed peak at m/z 299.

Fragment Ions: Loss of acetyl group (

) may be observed, regenerating the pinocembrin ion at m/z 257.

Characterization Logic Flow
Use the following decision tree to validate your product.
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Caption: Validation logic emphasizing the 5-OH NMR signal as the primary quality attribute.

Pharmacological Context for Drug Development
Pinocembrin 7-acetate is not merely a synthetic intermediate; it is a "prodrug-like"

modification.

Lipophilicity: The acetylation increases

, potentially enhancing blood-brain barrier (BBB) permeability, which is critical for
pinocembrin's neuroprotective applications in ischemic stroke.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b595942/docs?utm_src=pdf-body-img#strategic-synthesis-and-structural-validation-of-pinocembrin-7-acetate
https://www.benchchem.com/product/b595942/docs?utm_src=pdf-body#strategic-synthesis-and-structural-validation-of-pinocembrin-7-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595942?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Stability: Blocking the 7-OH position may retard Phase II metabolism

(glucuronidation/sulfation) at that specific site, altering the pharmacokinetic profile compared

to the parent molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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